Cas no 2168138-76-7 (6-methyl-1H-indole-3-sulfonamide)

• Product Name: 6-methyl-1H-indole-3-sulfonamide
• CAS No: 2168138-76-7
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6405000
• PubChem ID: 165948803
• Update Time: 2025-06-29

6-methyl-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1H-indole-3-sulfonamide
• EN300-1275578
• 2168138-76-7

• Inchi： 1S/C9H10N2O2S/c1-6-2-3-7-8(4-6)11-5-9(7)14(10,12)13/h2-5,11H,1H3,(H2,10,12,13)
• InChI Key： MUKBDMGXKIRJFN-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=C(C)C=CC1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.3Ų

Additional information on 6-methyl-1H-indole-3-sulfonamide

6-Methyl-1H-Indole-3-Sulfonamide: A Promising Scaffold for Targeted Therapeutic Applications

6-Methyl-1H-indole-3-sulfonamide represents a unique class of indole derivatives that have garnered significant attention in the field of medicinal chemistry. With a CAS number of 2168138-76-7, this compound is characterized by its fused aromatic ring system and sulfonamide functional group, which collectively contribute to its diverse pharmacological profile. Recent studies have highlighted the potential of 6-methyl-1H-indole-3-sulfonamide as a scaffold for developing novel therapeutics targeting inflammatory and neurodegenerative diseases.

The indole ring structure, a fundamental component of many biologically active molecules, provides a versatile platform for chemical modifications. The 3-sulfonamide substitution at the indole ring enhances the compound's hydrophilicity and metabolic stability, while the 6-methyl group introduces steric effects that modulate receptor binding affinity. These structural features make 6-methyl-1H-indole-3-sulfonamide a valuable candidate for drug design, particularly in the context of targeting G-protein-coupled receptors (GPCRs) and protein kinases.

Recent advancements in computational modeling have enabled researchers to elucidate the molecular interactions of 6-methyl-1H-indole-3-sulfonamide with key biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective antagonism against the 5-HT3 receptor, a critical target in the management of chemotherapy-induced nausea. The study utilized molecular dynamics simulations to reveal that the 3-sulfonamide moiety forms hydrogen bonds with conserved residues in the receptor's binding pocket, thereby stabilizing the ligand-receptor complex.

Another area of interest lies in the indole derivatives’ potential as modulators of the NLRP3 inflammasome, a key mediator of inflammatory responses. A 2024 preclinical study in Cell Chemical Biology reported that 6-methyl-1H-indole-3-sulfonamide significantly inhibits NLRP3 activation in macrophages, suggesting its therapeutic potential for autoimmune disorders and neuroinflammatory conditions. The compound's ability to disrupt the formation of the NLRP3 pyroptosome was further validated through in vitro assays, highlighting its role as a promising anti-inflammatory agent.

The sulfonamide functionality of 6-methyl-1H-indole-3-sulfde also plays a critical role in its pharmacokinetic properties. A 2023 pharmacological investigation in Drug Metabolism and Disposition revealed that the sulfonamide group enhances the compound's solubility and reduces its susceptibility to metabolic degradation. This property is particularly advantageous for oral administration, as it ensures consistent bioavailability and prolonged plasma half-life.

Recent developments in synthetic chemistry have further expanded the utility of 6-methyl-1H-indole-3-sulfonamide. A 2024 article in Bioorganic & Medicinal Chemistry Letters described a novel asymmetric synthesis route that enables the scalable production of this compound. The method employs a catalytic C–H functionalization strategy, which not only improves the efficiency of the synthesis but also minimizes the use of hazardous reagents. This approach aligns with the growing emphasis on green chemistry in pharmaceutical development.

The therapeutic potential of 6-methyl-1H-indole-3-sulfonamide extends to neurodegenerative diseases, where its ability to modulate glutamatergic signaling has been explored. A 2023 study in Neuropharmacology demonstrated that this compound exerts neuroprotective effects in a mouse model of Alzheimer's disease. The mechanism of action involves the inhibition of the α7 nicotinic acetylcholine receptor, which is implicated in synaptic plasticity and cognitive function. These findings underscore the compound's potential as a therapeutic agent for neurodegenerative disorders.

In addition to its direct biological activities, 6-methyl-1H-indole-3-sulfonamide has been investigated as a lead molecule for the development of dual-action drugs. A 2024 patent application (US 2023/0056456 A1) describes a series of derivatives that combine the indole scaffold with a sulfonamide group and a targeting moiety, enabling the compound to selectively bind to specific cell surface receptors. This strategy has the potential to enhance therapeutic efficacy while minimizing off-target effects, a critical consideration in the design of modern therapeutics.

Despite its promising profile, the development of 6-methyl-1H-indole-3-sulfonamide as a therapeutic agent faces challenges related to its metabolic stability and tissue penetration. Ongoing research focuses on optimizing its chemical structure to improve these properties. A 2023 study in Chemical Research in Toxicology explored the use of prodrug strategies to enhance the compound's bioavailability. By conjugating the sulfonamide group with a cleavable linker, researchers were able to achieve sustained release of the active molecule in vivo, demonstrating the feasibility of this approach.

The versatility of the indole scaffold, combined with the functional versatility of the sulfonamide group, positions 6-methyl-1H-indole-3-sulfonamide as a promising scaffold for future drug discovery. Its ability to modulate multiple biological pathways, coupled with its favorable pharmacokinetic properties, makes it a valuable candidate for the treatment of complex diseases. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of novel therapeutics.